Cas no 74786-81-5 (Benzamide,N,3-dimethyl-)

Benzamide, N,3-dimethyl- (CAS 7168-60-9) is a substituted benzamide derivative characterized by the presence of methyl groups at the nitrogen and 3-position of the benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features enhance reactivity and selectivity in amidation and alkylation reactions. The dimethyl substitution improves stability and solubility in organic solvents, facilitating its use in multi-step synthetic processes. N,3-Dimethylbenzamide is valued for its consistent purity and well-documented physicochemical properties, making it a reliable reagent for research and industrial applications requiring precise molecular modifications.

Benzamide,N,3-dimethyl- structure

Product Name:Benzamide,N,3-dimethyl-

CAS No:74786-81-5

MF:C₉H₁₁NO

MW:149.189742326736

MDL:MFCD01211937

CID:557134

PubChem ID:966002

Update Time:2025-05-28

Benzamide,N,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Benzamide,N,3-dimethyl-
- N-Methyl-3-methylbenzamide
- N,3-Dimethylbenzamide
- 3,N-dimethyl-benzamide
- 3-methyl-benzoic acid methylamide
- 3-methyl-N-methylbenzamide
- AC1LJ0I2
- AG-G-97607
- CTK5E0508
- m-methyl-N-methylbenzamide
- N,3-DIMETHYL-BENZAMIDE
- N-methyl(3-methylphenyl)carboxamide
- N-methyl-m-toluamide
- SureCN82080
- WKSODUAHKWBHQZ-UHFFFAOYSA-N
- DTXSID70359491
- SCHEMBL82080
- AKOS008933243
- 74786-81-5
- CS-0326471
- ZCA78681
- Benzamide, N,3-dimethyl- (9CI)
- MDL： MFCD01211937
- Inchi： 1S/C9H11NO/c1-7-4-3-5-8(6-7)9(11)10-2/h3-6H,1-2H3,(H,10,11)
- InChI Key： WKSODUAHKWBHQZ-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=C(C)C=1)NC

Computed Properties

Exact Mass: 149.08413
Monoisotopic Mass: 149.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.1

Benzamide,N,3-dimethyl- Pricemore >>

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